Cas no 2228231-69-2 (tert-butyl N-3-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate)

• Product Name: tert-butyl N-3-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate
• CAS No: 2228231-69-2
• MF: C₁₄H₁₈F₃NO₄
• MW: 321.292234897614
• CID: 6121288
• PubChem ID: 165782527
• Update Time: 2025-10-29

tert-butyl N-3-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate
• tert-butyl N-[3-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenyl]carbamate
• 2228231-69-2
• EN300-1899065

• Inchi： 1S/C14H18F3NO4/c1-13(2,3)22-12(20)18-8-5-6-9(10(7-8)21-4)11(19)14(15,16)17/h5-7,11,19H,1-4H3,(H,18,20)
• InChI Key： MOWXAGGKDUMBPV-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1OC)NC(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 321.11879254g/mol
• Monoisotopic Mass: 321.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-3-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate

tert-butyl N-3-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate: A Comprehensive Overview

tert-butyl N-3-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate (CAS No. 2228231-69-2) is a highly specialized organic compound with significant applications in various fields. This compound is notable for its unique structure, which combines a tert-butyl group with a phenylcarbamate moiety. The presence of the trifluoroethyl group further enhances its chemical properties, making it a subject of interest in both academic and industrial research.

The molecular structure of tert-butyl N-3-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate is characterized by a phenyl ring substituted with methoxy and trifluoroethyl groups. The tert-butyl group attached to the nitrogen atom of the carbamate provides steric protection, which is crucial for its stability and reactivity in various chemical reactions. Recent studies have highlighted the potential of this compound in the synthesis of advanced materials and pharmaceuticals.

One of the most significant applications of tert-butyl N-3-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate is in the field of polymer chemistry. Researchers have demonstrated that this compound can serve as a versatile building block for the synthesis of high-performance polymers. Its ability to undergo controlled polymerization reactions has opened new avenues for the development of materials with tailored properties, such as improved thermal stability and mechanical strength.

In addition to its role in polymer chemistry, tert-butyl N-3-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate has also been explored for its potential in drug delivery systems. The trifluoroethyl group imparts lipophilic properties to the molecule, which can enhance its bioavailability when used as a drug carrier. Recent studies have shown promising results in the development of nanocarriers based on this compound for targeted drug delivery.

The synthesis of tert-butyl N-3-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of intermediate compounds and their subsequent coupling to form the final product. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis process, ensuring high yields and purity.

From an environmental perspective, tert-butyl N-3-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate has been evaluated for its biodegradability and toxicity. Studies indicate that this compound exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is needed to assess its long-term impact on ecosystems and develop strategies for safe disposal.

In conclusion, tert-butyl N-3-methoxy-4-(